Cas no 1805974-26-8 (2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1805974-26-8
• MF: C₉H₅F₅N₂O
• MW: 252.140819311142
• CID: 4830350
• Update Time: 2025-05-24

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C9H5F5N2O/c10-4-6-5(1-2-15)3-7(8(11)16-6)17-9(12,13)14/h3H,1,4H2
• InChI Key： RDPJHDLNBWJODH-UHFFFAOYSA-N
• SMILES： FCC1C(CC#N)=CC(=C(N=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile: A Comprehensive Overview

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805974-26-8) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile is composed of a pyridine ring substituted with fluorine, fluoromethyl, and trifluoromethoxy groups, along with a cyano group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule, enhancing its stability, bioavailability, and target selectivity. In the case of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile, the multiple fluorine substitutions contribute to its unique chemical behavior and potential therapeutic applications.

The pyridine ring is a common scaffold in medicinal chemistry due to its ability to form stable complexes with various biological targets. The substitution pattern in 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile enhances its lipophilicity and metabolic stability, which are crucial factors for drug efficacy. The cyano group at the 5-position further adds to its reactivity and potential for forming covalent bonds with target proteins.

In terms of biological activity, preliminary studies have shown that 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile exhibits potent inhibitory effects on specific enzymes and receptors. For instance, it has been reported to effectively inhibit the activity of certain kinases, which are key players in various signaling pathways associated with diseases such as cancer and inflammatory disorders. This makes it a promising lead compound for the development of targeted therapies.

The synthetic route for 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile involves a series of well-defined chemical transformations. The synthesis typically starts with the formation of a substituted pyridine ring, followed by sequential introduction of the fluorine, fluoromethyl, trifluoromethoxy, and cyano groups. Advanced synthetic techniques such as transition metal-catalyzed reactions and directed C-H functionalization have been employed to achieve high yields and purity levels.

The physicochemical properties of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile, including its solubility, melting point, and stability under various conditions, have been thoroughly characterized. These properties are essential for optimizing its formulation and delivery methods in pharmaceutical applications. Additionally, computational studies using molecular dynamics simulations have provided insights into its conformational flexibility and binding interactions with target proteins.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile in treating specific diseases. Preliminary results from phase I trials have shown favorable pharmacokinetic profiles and minimal adverse effects, paving the way for further clinical development. Ongoing research is focused on identifying optimal dosing regimens and exploring combination therapies to enhance treatment outcomes.

In conclusion, 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1805974-26-8) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable candidate for the development of novel therapeutic agents. Continued research and clinical evaluation will likely uncover additional applications and refine its potential as a future drug candidate.